Cas no 188616-74-2 (1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one)

1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one structure
188616-74-2 structure
Product Name:1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one
CAS No:188616-74-2
MF:C7H7F3N2OS
MW:224.203490495682
MDL:MFCD05864377
CID:4780666
PubChem ID:2758664
Update Time:2024-03-01

1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
    • 1,3-DIMETHYL-2-THIOXO-6-TRIFLUOROMETHYL-2,3-DIHYDRO-1H-PYRIMIDIN-4-ONE
    • 1,3-Dimethyl-2-thio-6-trifluoromethyl-1,3H-pyrimid-4-one
    • 1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one
    • MDL: MFCD05864377
    • Inchi: 1S/C7H7F3N2OS/c1-11-4(7(8,9)10)3-5(13)12(2)6(11)14/h3H,1-2H3
    • InChI Key: UWKNJHRIYMVUFV-UHFFFAOYSA-N
    • SMILES: S=C1N(C)C(C=C(C(F)(F)F)N1C)=O

Computed Properties

  • Exact Mass: 224.02311851g/mol
  • Monoisotopic Mass: 224.02311851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.6

1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022045-5g
1,3-Dimethyl-2-thioxo-6-(trifluoromethyl)-2,3-dihydropyrimidin-4(1H)-one
188616-74-2
5g
£728.00 2022-03-01
Matrix Scientific
207331-1g
1,3-Dimethyl-2-thio-6-trifluoromethyl-1,3H-pyrimid-4-one
188616-74-2
1g
$284.00 2023-09-06
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